Prostaglandin D2-d9
Overview
Description
Prostaglandin D2-d9 (PGD2-d9) contains nine deuterium atoms at the 17, 17/', 18, 18/', 19, 19/', 20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of PGD2 by GC- or LC-mass spectrometry. PGD2 is the major eicosanoid product of mast cells and is released in large quantities during allergic and asthmatic anaphylaxis. Mastocytosis patients produce excessive amounts of PGD2, which causes vasodilation, flushing, hypotension, and syncopal episodes. PGD2 is also produced in the brain via an alternative pathway involving a soluble, secreted PGD-synthase also known as β-trace. In the brain, PGD2 produces normal physiological sleep and lowering of body temperature. Further pharmacological actions include inhibition of platelet aggregation and relaxation of vascular smooth muscle. PGD2 inhibits human ovarian tumor cell proliferation with an IC50 value of 6.8 µM.
Scientific Research Applications
Role in Allergic Disorders
Prostaglandin D2 (PGD2) is a major cyclooxygenase mediator synthesized by activated human mast cells and other immune cells. It is implicated in allergic disorders, such as asthma and allergic rhinitis. PGD2 acts through D-prostanoid (DP1), DP2 (CRTH2), and thromboxane prostanoid (TP) receptors on immune and non-immune cells. Its proinflammatory effects are critical in the pathophysiology of allergic diseases, leading to the development of DP2 and DP1 receptor antagonists for treating these conditions (Marone et al., 2018).
Therapeutic Development
Researchers have developed antagonists like AMG 853, a CRTH2 and DP dual antagonist, to target the effects of PGD2 in allergic reactions. These antagonists have shown potential in treating asthma, allergic rhinitis, and atopic dermatitis by targeting the PGD2 receptors (Liu et al., 2011).
Potential in Treating Inflammatory Diseases
A series of indole-1-sulfonyl-3-acetic acids were discovered as potent and selective CRTH2 antagonists with good oral bioavailability. These compounds have shown promise as starting points for developing treatments for inflammatory diseases such as asthma, allergic rhinitis, and atopic dermatitis (Armer et al., 2005).
Effects on Hair Growth
Prostaglandin D2 has been linked to hair growth inhibition. It acts through the GPR44 receptor, suggesting a new pathway for developing treatments for male pattern baldness. Elevated levels of PGD2 in bald scalp areas in men with androgenetic alopecia have been observed, indicating its role in hair loss (Garza et al., 2012).
Involvement in Inflammatory Responses
Investigations into the pharmacological properties of DP2 antagonists, such as AM211, have shown their efficacy in animal models of allergic inflammation. This research underscores the role of PGD2 in allergic diseases and its potential as a target for therapeutic intervention (Bain et al., 2011).
Neuromodulatory Effects
PGD2 has been identified as a neuromodulator in the central nervous system, with the highest prostaglandin D synthetase activity found in the brain, spinal cord, and alimentary tract. This suggests its potential role in neurological functions (Shimizu et al., 1979).
Beyond Allergy and Asthma
The therapeutic potential of CRTH2/DP2 extends beyond allergy and asthma, with roles in diseases of the central nervous system, kidney, intestine, lung, hair and skin, bone and cartilage, and in cancer. Blocking CRTH2 could be a therapeutic approach for various conditions beyond classical allergic diseases (Jandl & Heinemann, 2017).
properties
Product Name |
Prostaglandin D2-d9 |
|---|---|
Molecular Formula |
C20H23D9O5 |
Molecular Weight |
361.5 |
InChI |
InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-18,21-22H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,18-/m0/s1/i1D3,2D2,3D2,6D2 |
InChI Key |
BHMBVRSPMRCCGG-UVUOTMQPSA-N |
SMILES |
O[C@@H]1[C@H](C/C=CCCCC(O)=O)[C@@H](/C=C/[C@@H](O)CC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C(C1)=O |
synonyms |
PGD2-d9 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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